Ethyl 6-(3-fluorobenzyl)-5,7-dimethylpyrazolo[1,5-a]pyrimidine-3-carboxylate

• IUPAC Name: ethyl 6-[(3-fluorophenyl)methyl]-5,7-dimethylpyrazolo[1,5-a]pyrimidine-3-carboxylate
• InChI: InChI=1S/C18H18FN3O2/c1-4-24-18(23)16-10-20-22-12(3)15(11(2)21-17(16)22)9-13-6-5-7-14(19)8-13/h5-8,10H,4,9H2,1-3H3
• InChI Key: BFAZSZYVGKGJDX-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)C1=C2N=C(C(=C(N2N=C1)C)CC3=CC(=CC=C3)F)C
• Molecular Formula: C18H18FN3O2
• Molecular Weight: 327.4 g/mol

Description

This compound belongs to the class of organic compounds known as pyrazolopyrimidines. Pyrazolopyrimidines are compounds containing a pyrazolopyrimidine moiety, which consists of a pyrazole ring fused to a pyrimidine ring.

Synthesis Analysis

The synthesis of similar compounds often involves the reaction of a pyrazole derivative with a suitable reagent to introduce the pyrimidine ring. The specific reagents and conditions would depend on the exact structure of the starting material and the desired product.

Molecular Structure Analysis

The molecular structure of this compound would be characterized by the presence of a pyrazolopyrimidine core, with a fluorobenzyl group at the 6-position and an ethyl carboxylate group at the 3-position. The exact geometry and conformation could be determined using techniques such as X-ray crystallography.

Chemical Reactions Analysis

The chemical reactivity of this compound would be influenced by the presence of the pyrazolopyrimidine core and the various substituents. The pyrazolopyrimidine core might undergo reactions at the nitrogen atoms or at the carbon atoms adjacent to the nitrogen atoms.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would be influenced by its molecular structure. For example, the presence of the fluorobenzyl and ethyl carboxylate groups might increase its lipophilicity compared to a simple pyrazolopyrimidine.

Scientific Research Applications

Anticonvulsant and Antidepressant Activities

Pyrazolo[1,5-a]pyrimidine derivatives have been synthesized and evaluated for potential anticonvulsant and antidepressant activities. In one study, compounds related to Ethyl 6-(3-fluorobenzyl)-5,7-dimethylpyrazolo[1,5-a]pyrimidine-3-carboxylate exhibited significant anticonvulsant activity, outperforming the reference drug, carbamazepine. Furthermore, some derivatives also showed potent antidepressant properties (Zhang et al., 2016).

Cytotoxic Activity

The synthesis of various pyrazolo[1,5-a]pyrimidine derivatives, including those structurally related to Ethyl 6-(3-fluorobenzyl)-5,7-dimethylpyrazolo[1,5-a]pyrimidine-3-carboxylate, has been investigated for their cytotoxic activity against human cancer cell lines. These studies have shown that such compounds exhibit promising anticancer properties (Hassan et al., 2015).

Fluorescence and Herbicidal Activity

Some pyrazolo[1,5-a]pyrimidine derivatives, similar to Ethyl 6-(3-fluorobenzyl)-5,7-dimethylpyrazolo[1,5-a]pyrimidine-3-carboxylate, have been found to possess novel fluorescent properties. Additionally, they demonstrate potential as herbicides against certain weed species (Wu et al., 2006).

Antimicrobial Activity

Compounds structurally related to Ethyl 6-(3-fluorobenzyl)-5,7-dimethylpyrazolo[1,5-a]pyrimidine-3-carboxylate have been synthesized and shown to possess significant antimicrobial activity against various bacterial species, indicating their potential use in developing new antimicrobial agents (Kumar et al., 2017).

Mycobacterium Tuberculosis Inhibition

Ethyl-4-(4-((substituted benzyl)amino)piperidin-1-yl)-2-(phenyl/pyridyl)thiazole-5-carboxylates, compounds related to Ethyl 6-(3-fluorobenzyl)-5,7-dimethylpyrazolo[1,5-a]pyrimidine-3-carboxylate, have been designed and synthesized. They exhibit inhibitory activity against Mycobacterium tuberculosis, suggesting potential application in tuberculosis treatment (Jeankumar et al., 2013).

Future Directions

The study of pyrazolopyrimidine derivatives is a promising area of research due to their potential biological activity. Future research could focus on synthesizing new derivatives, studying their biological activity, and investigating their mechanism of action.

Mechanism of Action

Target of Action

Similar pyrimidine derivatives have been studied for their neuroprotective and anti-neuroinflammatory properties . These compounds have shown promising results in human microglia and neuronal cell models .

Mode of Action

Related triazole-pyrimidine hybrid compounds have shown significant anti-neuroinflammatory properties through the inhibition of nitric oxide (no) and tumor necrosis factor-α (tnf-α) production in lps-stimulated human microglia cells . They also exhibited promising neuroprotective activity by reducing the expression of the endoplasmic reticulum (ER) chaperone, BIP, and apoptosis marker cleaved caspase-3 in human neuronal cells .

Biochemical Pathways

Related compounds have been observed to inhibit er stress, apoptosis, and the nf-kb inflammatory pathway . These pathways are crucial in the regulation of cellular stress responses and inflammation, suggesting that this compound may have similar effects.

Result of Action

Related compounds have shown promising neuroprotective and anti-inflammatory properties . These effects could potentially be beneficial in the treatment of neurodegenerative diseases and other conditions characterized by inflammation and cellular stress.